Cas no 2097862-56-9 (benzyl N-({[(2,3-dihydro-1-benzofuran-3-yl)methyl]carbamoyl}methyl)carbamate)

Benzyl N-({[(2,3-dihydro-1-benzofuran-3-yl)methyl]carbamoyl}methyl)carbamate is a synthetic carbamate derivative with potential applications in medicinal chemistry and organic synthesis. Its structure incorporates a benzofuran moiety, which is known for its bioactivity, along with a carbamate functional group that enhances stability and reactivity. This compound may serve as a versatile intermediate in the development of pharmacologically active molecules, particularly those targeting neurological or inflammatory pathways. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. The benzyl protecting group offers additional synthetic flexibility, enabling selective deprotection under controlled conditions. This product is suited for research applications requiring high-purity intermediates with tailored reactivity.
benzyl N-({[(2,3-dihydro-1-benzofuran-3-yl)methyl]carbamoyl}methyl)carbamate structure
2097862-56-9 structure
Product Name:benzyl N-({[(2,3-dihydro-1-benzofuran-3-yl)methyl]carbamoyl}methyl)carbamate
CAS No:2097862-56-9
MF:C19H20N2O4
MW:340.373105049133
CID:5468768
Update Time:2025-08-04

benzyl N-({[(2,3-dihydro-1-benzofuran-3-yl)methyl]carbamoyl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • benzyl N-({[(2,3-dihydro-1-benzofuran-3-yl)methyl]carbamoyl}methyl)carbamate
    • benzyl N-[2-(2,3-dihydro-1-benzofuran-3-ylmethylamino)-2-oxoethyl]carbamate
    • Inchi: 1S/C19H20N2O4/c22-18(11-21-19(23)25-12-14-6-2-1-3-7-14)20-10-15-13-24-17-9-5-4-8-16(15)17/h1-9,15H,10-13H2,(H,20,22)(H,21,23)
    • InChI Key: HNCDSQGCMXETLC-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(CNC(CNC(=O)OCC2C=CC=CC=2)=O)C1

Computed Properties

  • Exact Mass: 340.14230712 g/mol
  • Monoisotopic Mass: 340.14230712 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 76.7
  • Molecular Weight: 340.4

benzyl N-({[(2,3-dihydro-1-benzofuran-3-yl)methyl]carbamoyl}methyl)carbamate Pricemore >>

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Additional information on benzyl N-({[(2,3-dihydro-1-benzofuran-3-yl)methyl]carbamoyl}methyl)carbamate

Comprehensive Overview of Benzyl N-({[(2,3-dihydro-1-benzofuran-3-yl)methyl]carbamoyl}methyl)carbamate (CAS No. 2097862-56-9)

The compound Benzyl N-({[(2,3-dihydro-1-benzofuran-3-yl)methyl]carbamoyl}methyl)carbamate (CAS No. 2097862-56-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzofuran core and a carbamate linkage, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like Benzyl N-({[(2,3-dihydro-1-benzofuran-3-yl)methyl]carbamoyl}methyl)carbamate has surged, driven by advancements in medicinal chemistry and drug discovery. This compound's CAS No. 2097862-56-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Its synthesis and characterization have been explored in peer-reviewed journals, highlighting its structural versatility and potential as a pharmacophore.

One of the key trends in modern chemistry is the exploration of sustainable synthesis methods. Researchers investigating Benzyl N-({[(2,3-dihydro-1-benzofuran-3-yl)methyl]carbamoyl}methyl)carbamate are increasingly focusing on green chemistry approaches to minimize environmental impact. This aligns with global efforts to reduce hazardous waste and energy consumption in chemical production. The compound's benzofuran moiety is also of interest due to its prevalence in natural products and its role in drug-like properties.

The carbamate functional group in this compound is another area of intense study. Carbamates are known for their stability and bioactivity, making them valuable in designing enzyme inhibitors and therapeutic agents. Questions such as "How does Benzyl N-({[(2,3-dihydro-1-benzofuran-3-yl)methyl]carbamoyl}methyl)carbamate interact with biological targets?" or "What are the synthetic routes for CAS No. 2097862-56-9?" are commonly searched, indicating strong academic and industrial interest.

From a commercial perspective, Benzyl N-({[(2,3-dihydro-1-benzofuran-3-yl)methyl]carbamoyl}methyl)carbamate is often discussed in the context of high-value intermediates for pharmaceuticals. Its CAS No. 2097862-56-9 is frequently referenced in patent applications, underscoring its potential in proprietary formulations. The compound's molecular weight and solubility profile are also critical parameters for researchers optimizing its use in drug delivery systems.

In summary, Benzyl N-({[(2,3-dihydro-1-benzofuran-3-yl)methyl]carbamoyl}methyl)carbamate (CAS No. 2097862-56-9) represents a fascinating intersection of organic synthesis, medicinal chemistry, and materials science. Its multifaceted applications and ongoing research make it a compound worth watching in the coming years. As the scientific community continues to explore its properties, this molecule may unlock new possibilities in therapeutic development and beyond.

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